2-(4-chloro-2-methylphenoxy)-N-(2-hydroxy-5-isopropylphenyl)acetamide

• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-N-(2-hydroxy-5-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C18H20ClNO3/c1-11(2)13-4-6-16(21)15(9-13)20-18(22)10-23-17-7-5-14(19)8-12(17)3/h4-9,11,21H,10H2,1-3H3,(H,20,22)
• InChI Key: FAGIXKMFRIRKDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)NC2=C(C=CC(=C2)C(C)C)O
• Molecular Formula: C18H20ClNO3
• Molecular Weight: 333.8 g/mol

Description

2-(4-chloro-2-methylphenoxy)-N-(2-hydroxy-5-isopropylphenyl)acetamide, also known as AH7614, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the family of phenylpropanoid derivatives and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-(4-chloro-2-methylphenoxy)-N-(2-hydroxy-5-isopropylphenyl)acetamide is not fully understood. However, it has been found to interact with various cellular targets such as enzymes, receptors, and ion channels. It has also been shown to modulate various signaling pathways that are involved in the regulation of cellular functions such as proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
2-(4-chloro-2-methylphenoxy)-N-(2-hydroxy-5-isopropylphenyl)acetamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes such as acetylcholinesterase, tyrosinase, and cyclooxygenase. It has also been found to modulate the activity of various receptors such as GABA receptor and adenosine receptor.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-chloro-2-methylphenoxy)-N-(2-hydroxy-5-isopropylphenyl)acetamide in lab experiments is its high purity and stability. It is also readily available in large quantities, making it a cost-effective option for research. However, one of the limitations of using 2-(4-chloro-2-methylphenoxy)-N-(2-hydroxy-5-isopropylphenyl)acetamide is its potential toxicity and side effects, which need to be carefully monitored during experiments.

Future Directions

There are several potential future directions for research involving 2-(4-chloro-2-methylphenoxy)-N-(2-hydroxy-5-isopropylphenyl)acetamide. One area of interest is the development of new drugs based on the structure of 2-(4-chloro-2-methylphenoxy)-N-(2-hydroxy-5-isopropylphenyl)acetamide for the treatment of various diseases. Another area of research is the elucidation of its mechanism of action and its interactions with cellular targets. Additionally, further studies are needed to explore its potential applications in other fields such as agriculture and food science.
Conclusion:
In conclusion, 2-(4-chloro-2-methylphenoxy)-N-(2-hydroxy-5-isopropylphenyl)acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. 2-(4-chloro-2-methylphenoxy)-N-(2-hydroxy-5-isopropylphenyl)acetamide holds promise for the development of new drugs and further exploration of its potential applications in various fields.

Synthesis Methods

The synthesis of 2-(4-chloro-2-methylphenoxy)-N-(2-hydroxy-5-isopropylphenyl)acetamide involves the reaction of 2-(4-chloro-2-methylphenoxy)acetic acid with 2-hydroxy-5-isopropylphenylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified using standard techniques such as column chromatography or recrystallization.

Scientific Research Applications

2-(4-chloro-2-methylphenoxy)-N-(2-hydroxy-5-isopropylphenyl)acetamide has been used extensively in scientific research due to its potential applications in various fields such as pharmacology, biochemistry, and neurobiology. One of the primary areas of research has been in the development of new drugs for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.